Cas no 25939-05-3 (Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-)

• Product name: Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-
• CAS No: 25939-05-3
• MF: C₁₃H₈Cl₄N₂
• MW: 334.028018951416
• CID: 260077
• PubChem ID: 5360800

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-
• N-(2,4,6-TRICHLOROPHENYL)BENZENECARBOHYDRAZONOYLCHLORIDE
• Banomite
• Benz-<2.4.6-trichlor-phenylhydrazid>-chlorid
• benzoyl chloride (2,4,6-trichlorophenyl)hydrazone
• Benzoyl chloride trichlorophenylhydrazone
• N-(2,4,6-trichloro)phenylbenzhydrazidoyl chloride
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonic acid chloride
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl
• N'-(2,4,6-trichloro-phenyl)-benzohydrazonoyl chloride
• N'-(2,4,6-Trichlor-phenyl)-benzohydrazonoylchlorid
• Benzoyl chloride, .alpha.-(2,4,6-trichlorophenyl)hydrazono-
• Caswell No. 081E
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl chloride #
• 2-15-00-00157 (Beilstein Handbook Reference)
• AKOS000279614
• JY0NIX65D7
• AB01330070-02
• (Z)-N-(2, 4, 6-trichlorophenyl)benzenecarbohydrazonoyl chloride
• A818094
• UNII-JY0NIX65D7
• BRN 0961840
• EPA Pesticide Chemical Code 281600
• Benzenecarbohydrazonoyl chloride, N-(2,4,6-trichlorophenyl)-
• AI3-27646
• U 27415
• Benzoyl chloride, (2,4,6-trichlorophenyl)hydrazone
• Benzoyl chloride(2,4,6-trichlorophenyl)hydrazone
• U-27,415
• Benzoyl chloride, alpha-(2,4,6-trichlorophenyl)hydrazono-
• QVMATSPQIBFRPZ-UYRXBGFRSA-N
• 25939-05-3
• NCGC00336272-01
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl chloride
• CHEMBL358678
• U-27415
• Banamite

• MDL： MFCD00222020
• Inchi： InChI=1S/C13H8Cl4N2/c14-9-6-10(15)12(11(16)7-9)18-19-13(17)8-4-2-1-3-5-8/h1-7,18H/b19-13+
• InChI Key： QVMATSPQIBFRPZ-CPNJWEJPSA-N
• SMILES： Cl/C(C1=CC=CC=C1)=N\NC2=C(Cl)C=C(Cl)C=C2Cl

Computed Properties

• Exact Mass: 331.94400
• Monoisotopic Mass: 331.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 6.5

Experimental Properties

• Density: 1.5087 (rough estimate)
• Melting Point: 98°C
• Boiling Point: 490.16°C (rough estimate)
• Flash Point: 202.1°C
• Refractive Index: 1.6000 (estimate)
• PSA: 24.39000
• LogP: 5.73230

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- Security Information

• Storage Condition：(BD323544)

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%